Cas no 1501832-74-1 (3-Difluoromethanesulfonyl-2-methylaniline)

• Product Name: 3-Difluoromethanesulfonyl-2-methylaniline
• CAS No: 1501832-74-1
• MF: C₈H₉F₂NO₂S
• MW: 221.224367856979
• CID: 5578195
• Update Time: 2025-06-11

3-Difluoromethanesulfonyl-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-Difluoromethanesulfonyl-2-methylaniline

• Inchi： 1S/C8H9F2NO2S/c1-5-6(11)3-2-4-7(5)14(12,13)8(9)10/h2-4,8H,11H2,1H3
• InChI Key： FIJBDMOPXFSTMS-UHFFFAOYSA-N
• SMILES： NC1=CC=CC(S(C(F)F)(=O)=O)=C1C

Additional information on 3-Difluoromethanesulfonyl-2-methylaniline

Introduction to 3-Difluoromethanesulfonyl-2-methylaniline (CAS No. 1501832-74-1)

3-Difluoromethanesulfonyl-2-methylaniline, identified by the Chemical Abstracts Service Number (CAS No.) 1501832-74-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and utility in drug development. The presence of both fluorine atoms and a methanesulfonyl group in its molecular structure imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 3-Difluoromethanesulfonyl-2-methylaniline consists of a benzene ring substituted with an aniline moiety at the 2-position and a difluoromethanesulfonyl group at the 3-position. This arrangement contributes to its reactivity and potential applications in medicinal chemistry. The electron-withdrawing nature of the sulfonyl group and the electron-donating effect of the methyl group on the aniline ring create a balance that enhances its interaction with biological targets.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved binding affinity, and increased bioavailability compared to their non-fluorinated counterparts. The introduction of fluorine atoms into pharmaceutical molecules often leads to improved pharmacokinetic profiles, which is a critical factor in drug development. 3-Difluoromethanesulfonyl-2-methylaniline exemplifies this trend, as its fluorinated structure may contribute to these desirable properties.

One of the most compelling aspects of 3-Difluoromethanesulfonyl-2-methylaniline is its potential as a building block for more complex molecules. Researchers have utilized this compound in the synthesis of various pharmacologically active agents, including kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The versatility of its structure allows for modifications at multiple positions, enabling chemists to tailor its properties for specific applications.

Recent studies have highlighted the role of sulfonamides in modulating enzyme activity and receptor binding. The sulfonyl group in 3-Difluoromethanesulfonyl-2-methylaniline is particularly interesting because it can engage in hydrogen bonding interactions, which are crucial for stabilizing protein-ligand complexes. This feature makes it an attractive candidate for designing drugs that target enzymes involved in critical biological pathways.

The synthesis of 3-Difluoromethanesulfonyl-2-methylaniline typically involves multi-step organic reactions, often starting from readily available precursors such as aniline derivatives. The introduction of the difluoromethanesulfonyl group requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and fluorination methods, have been employed to achieve optimal results.

In addition to its pharmaceutical applications, 3-Difluoromethanesulfonyl-2-methylaniline has shown promise in agrochemical research. Fluorinated compounds are known to exhibit enhanced pesticidal and herbicidal activities due to their improved stability and bioavailability. By incorporating this compound into novel pesticide formulations, researchers aim to develop more effective and environmentally friendly solutions for crop protection.

The regulatory landscape for compounds like 3-Difluoromethanesulfonyl-2-methylaniline is stringent but well-established, ensuring that their development and use are conducted safely and responsibly. Compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines is essential for companies involved in producing or distributing this compound.

Future research directions may explore new synthetic routes to improve the accessibility of 3-Difluoromethanesulfonyl-2-methylaniline, as well as investigate novel derivatives with enhanced biological activity. The combination of computational modeling and experimental validation will be crucial in understanding how structural modifications affect the compound's properties.

The impact of 3-Difluoromethanesulfonyl-2-methylaniline on science and industry is likely to grow as more applications are discovered and developed. Its unique combination of chemical features makes it a versatile tool for researchers across multiple disciplines, driving innovation in both pharmaceuticals and agrochemicals.